Cas no 1160263-30-8 (6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-30-8
• MF: C₁₇H₁₁Cl₂NO₂
• MW: 332.180742502213
• MDL: MFCD03421301
• CID: 4682537
• Update Time: 2025-07-21

6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(3-METHOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• BBL014702
• STL197111
• R7198
• 4-quinolinecarbonyl chloride, 6-chloro-2-(3-methoxyphenyl)-
• 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421301
• Inchi： 1S/C17H11Cl2NO2/c1-22-12-4-2-3-10(7-12)16-9-14(17(19)21)13-8-11(18)5-6-15(13)20-16/h2-9H,1H3
• InChI Key： IGDQKZGYHRVTCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)Cl)=CC(C1C=CC=C(C=1)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride

Professional Introduction to Compound with CAS No. 1160263-30-8 and Product Name: 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride

The compound with CAS No. 1160263-30-8 and the product name 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a chloro group at the 6-position and a methoxyphenyl substituent at the 2-position of the quinoline core imparts distinct reactivity and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride stands out due to its versatile functionalization potential. The carbonyl chloride moiety at the 4-position serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex structures. This feature is particularly useful in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the importance of quinoline-based compounds in the fight against drug-resistant pathogens. For instance, modifications to the quinoline scaffold have led to the discovery of new antibiotics and antiviral agents. The compound 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride has been investigated for its potential role in these efforts. Researchers have explored its derivatives as inhibitors of bacterial enzymes and viral proteases, demonstrating promising results in preclinical studies. The methoxyphenyl group, in particular, has been shown to enhance binding affinity to target proteins, improving the overall efficacy of the resulting drug candidates.

The synthetic route to 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride involves multi-step organic transformations, starting from readily available precursors. The introduction of the chloro group at the 6-position is achieved through halogenation reactions, while the methoxyphenyl substituent is incorporated via Suzuki-Miyaura cross-coupling reactions. These methods highlight the compound's synthetic accessibility and its suitability for large-scale production.

In addition to its pharmaceutical applications, 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride has shown promise in materials science. Quinoline derivatives are known for their ability to form coordination complexes with metal ions, leading to applications in catalysis and luminescent materials. The unique electronic properties of this compound make it an attractive candidate for developing new types of functional materials with enhanced optical and electronic characteristics.

The development of new synthetic methodologies for quinoline derivatives remains an active area of research. Advances in flow chemistry and green chemistry have enabled more efficient and sustainable synthesis routes for these compounds. For example, recent studies have demonstrated the use of continuous flow reactors for the preparation of complex quinoline structures, reducing reaction times and improving yields. These innovations are crucial for scaling up production and making high-value compounds more accessible.

The biological activity of 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride has been further explored through computational modeling and structure-based drug design. Molecular docking studies have identified key interactions between this compound and target enzymes, providing insights into its mechanism of action. These findings have guided the optimization of lead structures towards higher potency and selectivity.

The future prospects for 6-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride are vast. Ongoing research aims to expand its applications in both pharmaceuticals and materials science. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible benefits for society. As our understanding of quinoline chemistry continues to grow, so too will the impact of this versatile compound on global health and technological innovation.